2-chloro-N-{4-[(2-fluorobenzoyl)amino]-2-methoxyphenyl}benzamide

• Molecular Formula: C21H16ClFN2O3
• Molecular Weight: 398.8 g/mol
• IUPAC Name: N-[4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl]-2-fluorobenzamide
• InChI: InChI=1S/C21H16ClFN2O3/c1-28-19-12-13(24-21(27)15-7-3-5-9-17(15)23)10-11-18(19)25-20(26)14-6-2-4-8-16(14)22/h2-12H,1H3,(H,24,27)(H,25,26)
• InChI Key: AEKQGQZMSUKLFK-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2F)NC(=O)C3=CC=CC=C3Cl

Description

2-chloro-N-{4-[(2-fluorobenzoyl)amino]-2-methoxyphenyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic molecule that belongs to the class of benzamide derivatives and is commonly known as FL118.

Mechanism of Action

The mechanism of action of FL118 involves the inhibition of multiple signaling pathways that are involved in cancer cell survival and proliferation. FL118 has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer cells and plays a critical role in cell growth and survival. FL118 also inhibits the NF-κB pathway, which is involved in inflammation and immune response and is often activated in cancer cells. Additionally, FL118 has been found to modulate the expression of several genes that are involved in cancer cell metabolism and apoptosis.
Biochemical and Physiological Effects:
FL118 has been shown to exhibit a wide range of biochemical and physiological effects in cancer cells. It has been found to induce cell cycle arrest and apoptosis in cancer cells, which leads to the inhibition of tumor growth. FL118 has also been shown to inhibit cancer cell migration and invasion, which are critical steps in cancer metastasis. In addition, FL118 has been found to modulate the expression of several genes that are involved in cancer cell metabolism and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of FL118 for lab experiments is its potent antitumor activity against a wide range of cancer cell lines, including drug-resistant cancer cells. FL118 has also been shown to exhibit a favorable safety profile in preclinical studies. However, one of the limitations of FL118 is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of FL118.

Future Directions

There are several future directions for research on FL118. One possible direction is to investigate the potential of FL118 in combination with other anticancer agents for the treatment of cancer. Another direction is to explore the use of FL118 in the treatment of other diseases, such as inflammatory disorders and neurodegenerative diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of FL118 and its potential side effects in vivo.

Synthesis Methods

The synthesis of FL118 involves several steps, including the reaction of 2-chloro-5-nitrobenzoic acid with 2-fluoroaniline to form 2-chloro-N-{4-[(2-fluorophenyl)amino]-5-nitrophenyl}benzamide. The nitro group is then reduced to an amine group using hydrogen gas in the presence of palladium on carbon catalyst. Finally, the amine group is acylated with 2-fluorobenzoyl chloride to yield FL118.

Scientific Research Applications

FL118 has been extensively studied for its potential applications in cancer treatment. It has been found to exhibit potent antitumor activity against a wide range of cancer cell lines, including drug-resistant cancer cells. FL118 has been shown to induce apoptosis (programmed cell death) in cancer cells by targeting multiple signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways. It has also been demonstrated to inhibit cancer cell migration and invasion, which are critical steps in cancer metastasis.